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Compound of Interest

Compound Name: 2-Chloro-5-nitrobenzoyl chloride

Cat. No.: B1295142

An In-depth Technical Guide to 2-Chloro-5-nitrobenzoyl chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Chloro-5-nitrobenzoyl chloride,
a key chemical intermediate. It covers its chemical identity, physical and chemical properties, a
detailed experimental protocol for its synthesis, and its reactivity.

Chemical Identity

IUPAC Name: 2-chloro-5-nitrobenzoyl chloride[1]

Synonyms:

Benzoyl chloride, 2-chloro-5-nitro-[1]

2-Chloro-5-Nitrobenzoyl[2]

2-chloro-5-nitro-benzoylchlorid[2]

2-CHLORO-5-NITROBENZOYL CHLORIDE[?]

2-Chloro-5-nitrobenzoic acid chloride[2]

Physicochemical Data
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A summary of the key quantitative data for 2-Chloro-5-nitrobenzoyl chloride is presented in
Table 1.

Property Value Source
CAS Number 25784-91-2 [1112]
Molecular Formula C7H3CIl2NOs [1][2]
Molecular Weight 220.01 g/mol [1]

White to Orange to Green
Appearance [3]
powder to crystal

Melting Point 57.0t0 60.0 °C [3]

Purity >98.0%(GC)(T) 3]

Experimental Protocol: Synthesis of 2-Chloro-5-
nitrobenzoyl chloride

2-Chloro-5-nitrobenzoyl chloride is a crucial intermediate in the synthesis of other
compounds, such as 2-Chloro-5-nitrobenzaldehyde. The following protocol details the
conversion of 2-Chloro-5-nitrobenzoic acid to 2-Chloro-5-nitrobenzoyl chloride.

Objective: To synthesize 2-Chloro-5-nitrobenzoyl chloride from 2-Chloro-5-nitrobenzoic acid.
Materials:

2-Chloro-5-nitrobenzoic acid

Thionyl chloride (SOCI2)

Anhydrous reaction vessel

Reflux condenser

Stirring apparatus
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e Heating mantle
Methodology:

e In a dry reaction vessel equipped with a reflux condenser and a stirring apparatus, place 2-
Chloro-5-nitrobenzoic acid.

e Add an excess of thionyl chloride (SOCI2) to the reaction vessel.[2]

o Gently heat the mixture to reflux. The reaction progress can be monitored by observing the
cessation of gas (HCl and SOz2) evolution.

» After the reaction is complete, the excess thionyl chloride is removed by distillation, often
under reduced pressure.

e The resulting crude 2-Chloro-5-nitrobenzoyl chloride can then be used directly in
subsequent reactions, such as the Rosenmund reduction to form 2-Chloro-5-
nitrobenzaldehyde, or purified further if required.[2]

Chemical Reactivity and Signaling Pathways

2-Chloro-5-nitrobenzoyl chloride, as an acyl chloride, is a reactive molecule that readily
undergoes nucleophilic acyl substitution reactions. The electron-withdrawing nitro group and
the chloro group on the benzene ring activate the acyl chloride functionality.

While a specific signaling pathway directly involving 2-Chloro-5-nitrobenzoyl chloride is not
extensively documented, its derivatives have shown biological activity. For instance, derivatives
of its precursor, 2-chloro-5-nitrobenzoic acid, have been investigated as potential antibacterial
agents.[4] The primary chemical transformation of 2-Chloro-5-nitrobenzoyl chloride involves
reaction with nucleophiles, a fundamental process in the synthesis of a wide range of
biologically active molecules.

The general mechanism for nucleophilic acyl substitution is a two-step process: nucleophilic
attack followed by the elimination of the leaving group (in this case, the chloride ion). This
reaction pathway is fundamental to its utility in organic synthesis.

Caption: General mechanism of nucleophilic acyl substitution.
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This guide provides essential information for researchers and professionals working with 2-
Chloro-5-nitrobenzoyl chloride, highlighting its synthesis, properties, and fundamental
reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzoyl chloride, 2-chloro-5-nitro- | C7TH3CI2NO3 | CID 117637 - PubChem
[pubchem.ncbi.nim.nih.gov]

2. benchchem.com [benchchem.com]

3. 2-Chloro-5-nitrobenzoyl Chloride | 25784-91-2 | TClI EUROPE N.V. [tcichemicals.com]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [2-Chloro-5-nitrobenzoyl chloride IUPAC name and
synonyms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1295142#2-chloro-5-nitrobenzoyl-chloride-iupac-
name-and-synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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